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A comprehensive guide for researchers and scientists on the cost-effectiveness, performance,

and experimental protocols of two historically significant explosives.

Ammonium picrate, also known as Dunnite or Explosive D, and Trinitrotoluene (TNT) have

both played crucial roles in the history of military and industrial explosives. While TNT became

the more widely adopted explosive charge, a nuanced understanding of their comparative cost-

effectiveness and performance characteristics remains vital for researchers in energetic

materials. This guide provides a detailed comparison of these two compounds, complete with

experimental data, synthesis protocols, and performance testing methodologies.

Cost-Effectiveness: A Historical and Modern
Perspective
Historically, the cost of production was a significant factor in the widespread adoption of TNT

over Ammonium picrate. During World War I, the cost for the US government to produce a

pound of Ammonium picrate was 64 cents, whereas a pound of TNT cost only 26.5 cents.[1]

This substantial price difference, driven by the relative costs of their respective raw materials

and manufacturing processes, heavily favored TNT for mass production.

While specific, current market prices for these explosives are not readily available due to their

nature, a cost analysis can be approximated by examining the prices of their precursor

chemicals.
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Table 1: Estimated Raw Material Cost Comparison

Explosive Precursor Chemicals Recent Price (USD/kg)

Ammonium Picrate Picric Acid ~$12.20

Anhydrous Ammonia ~$0.53

TNT Toluene ~$0.83 - $1.20

Nitric Acid ~$0.26 - $0.38

Sulfuric Acid ~$0.12 - $0.18

Note: Prices are estimations based on recent market data and can fluctuate based on purity,

quantity, and supplier.

The synthesis of TNT involves a three-step nitration of toluene, a relatively inexpensive starting

material derived from petroleum.[2] In contrast, Ammonium picrate is synthesized through the

neutralization of picric acid with ammonia.[3] Picric acid itself is produced through the nitration

of phenol, a process that can be more complex and costly than the nitration of toluene. This

difference in the cost and complexity of obtaining the primary precursor chemicals likely

continues to contribute to a cost advantage for TNT in large-scale production.

Performance Characteristics: A Side-by-Side
Comparison
Both Ammonium picrate and TNT are high explosives, but they exhibit notable differences in

their performance characteristics. TNT is often used as the standard benchmark against which

other explosives are measured.

Table 2: Comparative Performance Data
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Property Ammonium Picrate Trinitrotoluene (TNT)

Detonation Velocity (m/s) 7,150 6,900

Density (g/cm³) 1.719 1.654

Explosive Strength Slightly weaker than TNT
Standard benchmark (RE =

1.0)

Melting Point (°C) 265 (decomposes) 80.6

Ammonium picrate possesses a slightly higher detonation velocity and density than TNT.[4]

However, its overall explosive strength is generally considered to be slightly weaker than that of

TNT.[5] A significant advantage of Ammonium picrate is its remarkable insensitivity to shock

and friction, making it particularly suitable for applications where the munition must withstand

severe stress before detonation, such as in armor-piercing projectiles.[5] Conversely, TNT's

lower melting point allows it to be melt-cast, a simpler and safer method for filling shells

compared to the pressing required for Ammonium picrate.[5]

Experimental Protocols
For researchers and scientists, detailed and replicable experimental protocols are essential.

The following sections outline the synthesis procedures for both explosives and the

methodologies for key performance tests.

Synthesis Protocols
Ammonium Picrate Synthesis

The synthesis of Ammonium picrate is achieved through the neutralization of picric acid with

ammonia.

Picric Acid

Reaction Vessel
(Neutralization)

Ammonia (aqueous or anhydrous)

Ammonium Picrate
(Precipitate) Filtration Drying

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://en.wikipedia.org/wiki/Table_of_explosive_detonation_velocities
http://uxoinfo.com/blogcfc/client/index.cfm/2009/6/9/UXO-101-Ammonium-Picrate-Explosive-D
https://www.benchchem.com/product/b094429?utm_src=pdf-body
http://uxoinfo.com/blogcfc/client/index.cfm/2009/6/9/UXO-101-Ammonium-Picrate-Explosive-D
https://www.benchchem.com/product/b094429?utm_src=pdf-body
http://uxoinfo.com/blogcfc/client/index.cfm/2009/6/9/UXO-101-Ammonium-Picrate-Explosive-D
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.benchchem.com/product/b094429?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Synthesis of Ammonium Picrate.

Procedure:

Preparation of Picric Acid Solution: Suspend picric acid in water. The historical method used

a large volume of water, approximately one hundred times the weight of the picric acid.[6]

Neutralization: Slowly add aqueous or anhydrous ammonia to the picric acid suspension

while stirring.[3] The reaction is a neutralization process.

Crystallization: Cool the resulting solution to induce the crystallization of Ammonium
picrate.

Isolation: Separate the precipitated Ammonium picrate crystals from the solution via

filtration.

Washing and Drying: Wash the crystals with cold water and then dry them to obtain the final

product.

Trinitrotoluene (TNT) Synthesis

The industrial production of TNT involves a three-step nitration of toluene.
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Toluene Step 1: Mononitration

Nitric Acid +
Sulfuric Acid

Step 2: Dinitration

Fuming Nitric Acid +
Oleum

Step 3: Trinitration

Mononitrotoluene

Dinitrotoluene

Crude TNT Purification
(e.g., with Sodium Sulfite) Pure TNT

Performance Testing Workflow

Explosive Sample
(Ammonium Picrate or TNT)

Trauzl Lead Block Test
(Measures Brisance/Strength)

Ballistic Mortar Test
(Measures Explosive Power)

Plate Dent Test
(Measures Detonation Pressure)

Data Analysis and Comparison

Quantitative Performance Metrics:
- Trauzl Number (cm³)

- Mortar Recoil
- Dent Depth (mm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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